Cas no 1396766-74-7 (2-(4-benzoylpiperazin-1-yl)-1-(thiophen-2-yl)ethan-1-ol)

• Product Name: 2-(4-benzoylpiperazin-1-yl)-1-(thiophen-2-yl)ethan-1-ol
• CAS No: 1396766-74-7
• MF: C₁₇H₂₀N₂O₂S
• MW: 316.417902946472
• CID: 6491621
• Update Time: 2025-05-21

2-(4-benzoylpiperazin-1-yl)-1-(thiophen-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-benzoylpiperazin-1-yl)-1-(thiophen-2-yl)ethan-1-ol
• [4-(2-hydroxy-2-thiophen-2-ylethyl)piperazin-1-yl]-phenylmethanone

• Inchi： 1S/C17H20N2O2S/c20-15(16-7-4-12-22-16)13-18-8-10-19(11-9-18)17(21)14-5-2-1-3-6-14/h1-7,12,15,20H,8-11,13H2
• InChI Key： IFMGFPFHZZCJDO-UHFFFAOYSA-N
• SMILES： C(N1CCN(CC(O)C2SC=CC=2)CC1)(C1=CC=CC=C1)=O

Additional information on 2-(4-benzoylpiperazin-1-yl)-1-(thiophen-2-yl)ethan-1-ol

Introduction to 2-(4-benzoylpiperazin-1-yl)-1-(thiophen-2-yl)ethan-1-ol (CAS No. 1396766-74-7) and Its Emerging Applications in Chemical Biology

2-(4-benzoylpiperazin-1-yl)-1-(thiophen-2-yl)ethan-1-ol, identified by its CAS number 1396766-74-7, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, featuring a piperazine core conjugated with a benzoyl group and a thiophene moiety, exhibits a unique combination of pharmacophoric elements that make it a promising candidate for further exploration in drug discovery and molecular probe development.

The piperazine scaffold is well-documented for its role in medicinal chemistry, particularly due to its ability to modulate biological pathways through interactions with various targets, including enzymes and receptors. The presence of the benzoyl group in this compound not only enhances its solubility and bioavailability but also introduces additional binding potential for biological targets. Furthermore, the thiophene ring, a heterocyclic structure known for its stability and electronic properties, contributes to the molecule's overall complexity and functionality.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater precision. Studies have suggested that the 2-(4-benzoylpiperazin-1-yl)-1-(thiophen-2-yl)ethan-1-ol scaffold may interact with proteins involved in neurodegenerative diseases, making it a potential lead compound for developing novel therapeutics. The benzoyl-piperazine moiety has been shown to disrupt protein-protein interactions, while the thiophene ring may serve as a hydrophobic anchor, enhancing binding stability.

In addition to its potential applications in neurology, this compound has shown promise in preclinical studies related to inflammation and immune modulation. The unique structural features of 2-(4-benzoylpiperazin-1-yl)-1-(thiophen-2-yl)ethan-1-ol allow it to engage multiple pathways simultaneously, which is increasingly recognized as a key strategy in modern drug design. By leveraging both the piperazine and thiophene components, researchers aim to develop molecules that exhibit broad-spectrum activity while minimizing side effects.

The synthesis of this compound involves multi-step organic reactions, including condensation reactions between appropriately substituted piperazine derivatives and thiophene-based alcohols. The introduction of the benzoyl group typically follows via acylation reactions, which are well-established in synthetic organic chemistry. Recent improvements in green chemistry principles have encouraged the development of more sustainable synthetic routes, reducing waste and improving yields without compromising purity.

One of the most compelling aspects of 2-(4-benzoylpiperazin-1-yl)-1-(thiophen-2-yl)ethan-1-ol is its versatility as a building block for more complex derivatives. By modifying either the piperazine or thiophene components, chemists can generate libraries of compounds with tailored properties for specific biological applications. This modular approach has been successfully employed in high-throughput screening campaigns to identify novel drug candidates rapidly.

The role of computational tools in optimizing such molecules cannot be overstated. Advanced algorithms can predict how structural modifications will affect biological activity, allowing researchers to prioritize synthetic efforts on the most promising leads. For instance, molecular dynamics simulations have revealed that small changes in the benzoyl-piperazine interaction can significantly alter binding kinetics, providing valuable insights for medicinal chemists.

Current research is also exploring the potential of this compound as an intermediate in the synthesis of more complex biologics. The rigid structure provided by the thiophene ring offers stability during further chemical transformations, while the piperazine moiety remains accessible for functionalization. This dual functionality makes it an attractive candidate for developing hybrid molecules that combine small-molecule precision with biologic efficacy.

The pharmacokinetic properties of 2-(4-benzoylpiperazin-1-yl)-1-(thiophen-2-yl)ethan-1-ol are another area of active investigation. Studies have begun to evaluate its metabolic stability, solubility, and distribution profiles using both experimental methods and predictive modeling tools. Understanding these parameters is crucial for translating preclinical success into clinical efficacy, ensuring that promising candidates progress through development pipelines efficiently.

In conclusion,2-(4-benzoylpiperazin-1-yl)-1-(thiophen-2-ylen)ethan-l-lrol (CAS No. 1396766 74 7) represents a significant advancement in chemical biology research due to its unique structural features and potential therapeutic applications. Its combination of pharmacophoric elements positions it as a valuable tool for developing novel therapeutics across multiple disease areas. As research continues to uncover new insights into its mechanisms of action,this compound is poised to play an increasingly important role in drug discovery efforts worldwide.